Cas no 1806968-72-8 (Ethyl 3-amino-2-(chloromethyl)-4-(difluoromethyl)pyridine-6-acetate)

• Product Name: Ethyl 3-amino-2-(chloromethyl)-4-(difluoromethyl)pyridine-6-acetate
• CAS No: 1806968-72-8
• MF: C₁₁H₁₃ClF₂N₂O₂
• MW: 278.682928800583
• CID: 4858031
• Update Time: 2025-06-14

Ethyl 3-amino-2-(chloromethyl)-4-(difluoromethyl)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-amino-2-(chloromethyl)-4-(difluoromethyl)pyridine-6-acetate

• Inchi： 1S/C11H13ClF2N2O2/c1-2-18-9(17)4-6-3-7(11(13)14)10(15)8(5-12)16-6/h3,11H,2,4-5,15H2,1H3
• InChI Key： JMKINZHYOSBKOW-UHFFFAOYSA-N
• SMILES： ClCC1=C(C(C(F)F)=CC(CC(=O)OCC)=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 282
• XLogP3: 1.4
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 3-amino-2-(chloromethyl)-4-(difluoromethyl)pyridine-6-acetate

Comprehensive Overview of Ethyl 3-amino-2-(chloromethyl)-4-(difluoromethyl)pyridine-6-acetate (CAS No. 1806968-72-8)

Ethyl 3-amino-2-(chloromethyl)-4-(difluoromethyl)pyridine-6-acetate (CAS No. 1806968-72-8) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including an amino group, a chloromethyl moiety, and a difluoromethyl substituent, which contribute to its reactivity and versatility in synthetic applications. Researchers are increasingly interested in this molecule due to its potential role in the development of novel bioactive compounds.

The structural complexity of Ethyl 3-amino-2-(chloromethyl)-4-(difluoromethyl)pyridine-6-acetate makes it a valuable intermediate in medicinal chemistry. Its pyridine core is a common scaffold in drug design, often associated with antimicrobial, anti-inflammatory, and anticancer properties. The presence of the difluoromethyl group is particularly noteworthy, as fluorinated compounds are gaining attention for their enhanced metabolic stability and bioavailability, a trend highlighted in recent publications and patents.

In the context of agrochemicals, Ethyl 3-amino-2-(chloromethyl)-4-(difluoromethyl)pyridine-6-acetate may serve as a precursor for herbicides or fungicides. The chloromethyl and amino groups offer sites for further derivatization, enabling the creation of targeted molecules with specific modes of action. This aligns with the growing demand for environmentally friendly and efficient crop protection agents, a topic frequently searched by professionals in the field.

Synthetic routes to Ethyl 3-amino-2-(chloromethyl)-4-(difluoromethyl)pyridine-6-acetate often involve multi-step processes, including halogenation, amination, and esterification. Optimizing these procedures is a key focus for chemists, as evidenced by discussions in forums and research papers. The compound's CAS No. 1806968-72-8 is frequently queried in chemical databases, reflecting its relevance in industrial and academic settings.

From a regulatory perspective, Ethyl 3-amino-2-(chloromethyl)-4-(difluoromethyl)pyridine-6-acetate is not classified as hazardous under current guidelines, making it accessible for research purposes. However, proper handling protocols are recommended due to the presence of reactive functional groups. Safety data sheets (SDS) for this compound are often requested by laboratories, underscoring the importance of transparency in chemical management.

The future applications of Ethyl 3-amino-2-(chloromethyl)-4-(difluoromethyl)pyridine-6-acetate are promising, particularly in the development of fluorinated pharmaceuticals. With the rise of AI-driven drug discovery, this compound could play a role in virtual screening and molecular modeling. Searches for "fluorinated pyridine derivatives" and "building blocks for drug discovery" have surged, indicating strong interest in this niche.

In summary, Ethyl 3-amino-2-(chloromethyl)-4-(difluoromethyl)pyridine-6-acetate (CAS No. 1806968-72-8) is a multifaceted compound with broad potential in life sciences. Its unique structure and functional groups make it a subject of ongoing research, aligning with trends in sustainable chemistry and innovative therapeutics. For researchers seeking advanced intermediates, this molecule offers a compelling avenue for exploration.